Cas no 2091290-55-8 ((6,7-dimethyl-1-benzofuran-3-yl)methanol)

• Product Name: (6,7-dimethyl-1-benzofuran-3-yl)methanol
• CAS No: 2091290-55-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD30697518
• CID: 5183646
• Update Time: 2025-10-19

(6,7-dimethyl-1-benzofuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanol, 6,7-dimethyl-
• (6,7-dimethyl-1-benzofuran-3-yl)methanol

• MDL： MFCD30697518
• Inchi： 1S/C11H12O2/c1-7-3-4-10-9(5-12)6-13-11(10)8(7)2/h3-4,6,12H,5H2,1-2H3
• InChI Key： XWLJLFGWAVOWCS-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C(C)=CC=C2C(CO)=C1

Additional information on (6,7-dimethyl-1-benzofuran-3-yl)methanol

Chemical Profile of (6,7-dimethyl-1-benzofuran-3-yl)methanol (CAS No. 2091290-55-8)

(6,7-dimethyl-1-benzofuran-3-yl)methanol, identified by its Chemical Abstracts Service (CAS) number 2091290-55-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzofuran core with methyl substituents at the 6 and 7 positions and a hydroxymethyl group at the 3 position, has garnered attention due to its structural uniqueness and potential biological activities.

The benzofuran scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and drug candidates. The introduction of methyl groups at the 6 and 7 positions enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity. Additionally, the hydroxymethyl group at the 3 position provides a site for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry have enabled the virtual screening of large molecular libraries to identify potential drug candidates. In this context, (6,7-dimethyl-1-benzofuran-3-yl)methanol has been evaluated using various docking algorithms to assess its interaction with biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents with minimal side effects.

The synthesis of (6,7-dimethyl-1-benzofuran-3-yl)methanol involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable. These advancements are critical for transitioning promising candidates from laboratory research to clinical development.

In addition to its pharmacological potential, (6,7-dimethyl-1-benzofuran-3-yl)methanol has been explored for its role in material science. The benzofuran moiety contributes to the molecule's ability to form hydrogen bonds and π-stacking interactions, properties that are valuable in designing organic semiconductors and liquid crystals. Recent studies have demonstrated its utility in creating novel materials with enhanced thermal stability and optical properties.

The biological evaluation of (6,7-dimethyl-1-benzofuran-3-yl)methanol has been complemented by in vitro and in vivo studies. In cell-based assays, the compound has shown promise in modulating pathways associated with neurodegeneration. This observation is particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide. Further research is warranted to elucidate the mechanistic basis of its effects and to optimize its pharmacokinetic profile.

The chemical diversity inherent in molecules like (6,7-dimethyl-1-benzofuran-3-yl)methanol makes them valuable starting points for structure-based drug design. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly identify analogs with improved potency and selectivity. Such approaches are essential for accelerating the discovery of new therapeutic agents in an era where drug development costs continue to rise.

The environmental impact of chemical synthesis is another critical consideration. Green chemistry principles have guided the development of more sustainable methods for producing (6,7-dimethyl-1-benzofuran-3-yl)methanol. Techniques such as solvent-free reactions and biocatalysis have reduced waste generation and energy consumption without compromising yield or purity. These innovations are aligned with global efforts to promote sustainable industrial practices.

In conclusion, (6,7-dimethyl-1-benzofuran-3-yl)methanol (CAS No. 2091290-55-8) represents a compelling example of how structural complexity can translate into biological function. Its unique chemical properties make it a versatile scaffold for further exploration in pharmaceuticals and materials science. As research continues to uncover new applications for this compound, it is likely to remain a focal point in academic and industrial laboratories alike.